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Compound of Interest

Compound Name: DL-Pyroglutamic acid

Cat. No.: B123010

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of DL-

Pyroglutamic acid, aligning with standard laboratory safety protocols and regulatory
requirements.

Hazard and Disposal Information Summary

The following table summarizes the key hazard classifications and disposal recommendations
for DL-Pyroglutamic acid based on available safety data sheets (SDS).
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Parameter

Information

Citation

Chemical Name

DL-Pyroglutamic acid

[1]

CAS Number

149-87-1

[1]

GHS Hazard Classifications

Acute toxicity, oral (Category
4)

[1]

Skin corrosion/irritation

(Category 2)

[1]

Serious eye damage/eye

irritation (Category 2A)

[1]

Specific target organ toxicity,
single exposure; Respiratory

tract irritation (Category 3)

[1]

Personal Protective Equipment

(PPE)

Protective gloves, protective
clothing, eye protection, face

protection.

[1]

In case of insufficient
ventilation, wear suitable

respiratory equipment.

[2]

Spill Cleanup

Avoid dust formation. Sweep
up or vacuum material and

place into a suitable, closed,

and labeled disposal container.

[3114]5][6]

Disposal Method

Dispose of as unused product
in accordance with applicable
local, state, and federal

regulations.

[2]14]

Do not allow to enter sewers,

surface, or ground water.
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Experimental Protocols: Spill Management and
Disposal

While there are no "experimental” protocols for disposal in a research sense, the following
procedural steps outline the standard methodology for managing spills and preparing the waste
for disposal.

1. Spill Containment and Cleanup:

o Immediate Action: In the event of a spill, evacuate the immediate area if the dust is airborne.
Ensure proper ventilation.[3]

o Personal Protective Equipment (PPE): Before cleanup, don the appropriate PPE, including a
lab coat, safety goggles, and chemical-resistant gloves. If there is a risk of dust inhalation, a
respirator is necessary.[2]

e Cleanup Procedure:

o For dry spills, carefully sweep or vacuum the material.[4][5] Avoid actions that generate
dust.

o Place the collected material into a clearly labeled, sealed container suitable for chemical
waste.[5][6]

o Decontamination: Clean the spill area with a damp cloth or paper towels. Dispose of the
cleaning materials as hazardous waste along with the spilled chemical.

2. Waste Characterization and Disposal:

» Waste Classification: Chemical waste generators are responsible for determining if the waste
is hazardous according to regulations such as the US EPA's 40 CFR Part 261.3.[3] DL-
Pyroglutamic acid's hazardous properties likely classify it as hazardous waste.

o Containerization: Store waste DL-Pyroglutamic acid in a compatible, sealed, and clearly
labeled container. The label should include the chemical name and associated hazards.
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o Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor to arrange for pickup and proper disposal. Do
not dispose of DL-Pyroglutamic acid down the drain or in regular trash.[2]

Disposal Procedure Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of DL-Pyroglutamic acid.
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Preparation & Assessment

Start: DL-Pyroglutamic Acid for Disposal

:

Assess Waste Type
(Unused, Contaminated, Spill Debris)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

f Spill

Containment & Labeling

Clean Up Spill
(Sweep, Do Not Create Dust)

'

Place in a Suitable, <
Sealed Container

l

Label Container:
'Hazardous Waste - DL-Pyroglutamic Acid'
and Hazard Pictograms

If Unused/Contaminated

Disposal & Documentation

Store in Designated
Hazardous Waste Area

'

Contact Institutional EHS
or Licensed Waste Contractor

Complete Waste Manifest/
Disposal Documentation

'

End: Waste Collected for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Pyroglutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of DL-Pyroglutamic Acid: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123010#dl-pyroglutamic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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